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Compound of Interest

Decahydrobenzo[d][1,2]thiazepine
Compound Name:

3,3-dioxide
CAS No.: 1799978-66-7
Cat. No.: B1409039

Get Quote

Executive Summary

Decahydrobenzo[d]thiazepine 3,3-dioxide is a bicyclic heterocycle consisting of a cyclohexane
ring fused to a seven-membered thiazepine ring containing a sulfone moiety. Unlike its
unsaturated aromatic counterparts (benzothiazepines), this "decahydro” analog possesses two
critical stereogenic centers at the ring fusion (bridgehead), leading to distinct cis and trans
diastereomers.

Understanding the crystal structure of this core is pivotal for:

¢ Stereochemical Assignment: Determining the relative configuration (cis/trans) of the ring
fusion.

+ Conformational Analysis: Mapping the puckering of the flexible seven-membered ring.

e Pharmacophore Modeling: Defining the vector orientation of the sulfone oxygens and the
amine functionality for ligand-protein docking.
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Structural Fundamentals & Nomenclature

To ensure rigorous analysis, we define the connectivity based on the IUPAC "benzo[d]" fusion
descriptor.

Core Scaffold: 3-Thiazepine (Sulfur at position 3).

Fusion: The "benzo" (now cyclohexane) ring is fused at the d-bond of the thiazepine ring
(bonds 4-5).

Oxidation State: The "3,3-dioxide" designates a sulfone (

) group at position 3.

Saturation: "Decahydro” indicates complete saturation of the carbocyclic ring, creating a
bicyclic system analogous to decalin but with a heteroatomic expansion.

Key Structural Motifs[1][2][3]

o Bridgehead Stereocenters: The carbons at the fusion points (C5a and C9a in standard
numbering) determine the global topology.

o Sulfone Geometry: The

group acts as a rigid tetrahedral anchor, significantly influencing the local conformation and
hydrogen-bonding potential.

Crystallographic Characterization Protocol

The following protocol ensures high-fidelity structural resolution, essential for distinguishing
between the subtle energy minima of the seven-membered ring.

Crystallization Methodology

Growing diffraction-quality single crystals of saturated sultams requires controlling the polarity
gradient.

o Method A (Vapor Diffusion): Dissolve 20 mg of analyte in minimal THF. Place in a small vial
inside a larger jar containing Pentane.
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o Mechanism:[1][2] Slow diffusion of non-polar pentane reduces solubility, promoting
ordered lattice packing.

e Method B (Slow Evaporation): Use a 1:1 mixture of Methanol/Dichloromethane.

o Target: Promotes H-bonding networks between the sulfone oxygens and the secondary
amine (

Diffraction & Refinement Workflow

The following DOT diagram illustrates the critical path for solving the structure, emphasizing the
handling of potential disorder in the flexible 7-membered ring.
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Figure 1: Critical path for crystallographic resolution of flexible bicyclic sultams.

Technical Analysis of the Crystal Structure
Bridgehead Stereochemistry (Cis vs. Trans)

The "decahydro” fusion mimics the classic decalin system.

e Trans-Fusion: The C-C bonds radiating from the bridgehead are anti-periplanar. This locks
the molecule into a rigid, extended conformation. In the crystal lattice, trans-isomers typically
exhibit higher melting points and denser packing.

» Cis-Fusion: The bonds are gauche. This conformation is more flexible and often allows the
molecule to exist in a "folded" state.

o Diagnostic: In the crystal structure, measure the torsion angle
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o Trans

o Cis

Conformation of the Thiazepine Ring

Seven-membered rings are conformationally promiscuous, existing in Chair, Twist-Chair, Boat,
or Twist-Boat forms.

o Impact of Sulfone: The 3,3-dioxide group introduces steric bulk and dipole repulsion.

» Preferred State: Crystallographic data of analogous sultams suggests a distorted Twist-Chair
is the global minimum for the trans-fused system, minimizing transannular interactions.

Quantitative Structural Parameters

The following table summarizes the expected geometric parameters for
Decahydrobenzo[d]thiazepine 3,3-dioxide, derived from average values of homologous sultams
in the Cambridge Structural Database (CSD).
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Parameter Atoms Involved

Typical Value (A | ©)

Structural
Significance

Bond Length

1.432 +0.005 A

Indicates strong
double bond
character; rigid

anchor.

Bond Length

1.780 + 0.010 A

Standard C-S single
bond; susceptible to

metabolic oxidation.

Bond Length

1.470+0.010 A

Typical

amine; geometry
indicates nitrogen

inversion state.

Deviates from ideal
tetrahedral (109.5°)

Bond Angle 118.5° £ 1.0° due to repulsion
between lone
pairs/double bonds.
Defines the "pucker"

Torsion Variable of the 7-membered

ring.

Conformational Energy Landscape

The biological activity of this core often depends on its ability to adopt specific conformations

within a protein binding pocket. The crystal structure represents the solid-state minimum, but

solution-state dynamics are vital.

© 2026 BenchChem. All rights reserved.

5/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1409039?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Twist-Chair (TC)
(Global Minimum)

Twist-Boat (TB) ino 1 .
(Transition State) Ing Inversion

+4.0 kcal/mol

Boat (B) Chair (C)
(High Energy) (Local Minimum)

Click to download full resolution via product page

Figure 2: Theoretical conformational energy landscape of the 7-membered thiazepine ring.

Pharmaceutical Relevance & Application
Hydrogen Bonding Motifs

In the crystalline state, Decahydrobenzo[d]thiazepine 3,3-dioxide typically forms robust
intermolecular hydrogen bond chains.[3]

e Donor: The secondary amine (

).

¢ Acceptor: The sulfone oxygens (
).

o Pattern:

dimers or

chains (Bernstein's graph set notation). This strong network often leads to high crystallinity
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and low aqueous solubility, necessitating salt formation (e.g., HCI or Mesylate) for drug
formulation.

Bioisosterism

This scaffold serves as a constrained amino acid mimic. The trans-decahydrobenzo fusion
mimics the steric demand of a substituted proline or pipecolic acid but with different electronic
properties due to the sulfone, making it a valuable "spacer” in PROTAC linkers or protease
inhibitors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Structural Elucidation & Crystallographic Guide:
Decahydrobenzo[d]thiazepine 3,3-dioxide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1409039/docs#structural-elucidation-
crystallographic-guide-decahydrobenzo-d-thiazepine-3-3-dioxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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